Cas no 39053-42-4 (2,4-dichloro-3-nitro-benzoic acid)
2,4-dichloro-3-nitro-benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,4-dichloro-3-nitro-benzoic acid
- 2,4-dichloro-3-nitrobenzoic acid;2,4-Dichlor-3-nitro-benzoesaeure;
- SCHEMBL8668862
- 39053-42-4
- DTXSID601302489
- D82620
- 2,4-dichloro-3-nitrobenzoic acid
- KBQPYERMRVPJDC-UHFFFAOYSA-N
- 2,4-Dichloro-3-nitrobenzoicacid
-
- Inchi: 1S/C7H3Cl2NO4/c8-4-2-1-3(7(11)12)5(9)6(4)10(13)14/h1-2H,(H,11,12)
- InChI Key: KBQPYERMRVPJDC-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=CC=1C(=O)O)Cl)[N+](=O)[O-]
Computed Properties
- Exact Mass: 234.94400
- Monoisotopic Mass: 234.9439130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 83.1Ų
Experimental Properties
- PSA: 83.12000
- LogP: 3.12300
2,4-dichloro-3-nitro-benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013031808-250mg |
2,4-Dichloro-3-nitrobenzoic acid |
39053-42-4 | 97% | 250mg |
$489.60 | 2023-09-02 | |
| Alichem | A013031808-500mg |
2,4-Dichloro-3-nitrobenzoic acid |
39053-42-4 | 97% | 500mg |
$798.70 | 2023-09-02 | |
| Alichem | A013031808-1g |
2,4-Dichloro-3-nitrobenzoic acid |
39053-42-4 | 97% | 1g |
$1475.10 | 2023-09-02 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X55145-100mg |
2,4-Dichloro-3-nitrobenzoic acid |
39053-42-4 | 95% | 100mg |
¥924.0 | 2024-07-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1768271-100mg |
2,4-Dichloro-3-nitrobenzoic acid |
39053-42-4 | 98% | 100mg |
¥2083.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1768271-250mg |
2,4-Dichloro-3-nitrobenzoic acid |
39053-42-4 | 98% | 250mg |
¥3480.00 | 2024-05-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1768271-1g |
2,4-Dichloro-3-nitrobenzoic acid |
39053-42-4 | 98% | 1g |
¥7540.00 | 2024-05-15 | |
| Crysdot LLC | CD12076135-1g |
2,4-Dichloro-3-nitrobenzoic acid |
39053-42-4 | 95+% | 1g |
$510 | 2024-07-24 | |
| Crysdot LLC | CD12076135-5g |
2,4-Dichloro-3-nitrobenzoic acid |
39053-42-4 | 95+% | 5g |
$1350 | 2024-07-24 |
2,4-dichloro-3-nitro-benzoic acid Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 2,4-dichloro-3-nitro-benzoic acid
Introduction to 2,4-dichloro-3-nitro-benzoic acid (CAS No. 39053-42-4) and Its Emerging Applications in Chemical Biology
2,4-dichloro-3-nitro-benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 39053-42-4, is a versatile organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its nitro and chloro substituents on a benzoic acid backbone, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.
The structural motif of 2,4-dichloro-3-nitro-benzoic acid consists of a benzene ring substituted with two chlorine atoms at the 2- and 4-positions and a nitro group at the 3-position. This specific arrangement imparts distinct reactivity, making it a useful building block for further functionalization. The presence of both electron-withdrawing nitro and chloro groups enhances its utility in constructing more complex scaffolds, which are often explored in drug discovery efforts.
In recent years, there has been growing interest in the development of novel heterocyclic compounds derived from 2,4-dichloro-3-nitro-benzoic acid. Researchers have leveraged its reactive sites to introduce additional functional groups, leading to the synthesis of molecules with potential therapeutic applications. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The nitro group can be reduced to an amine, enabling further derivatization into more complex structures.
One of the most compelling aspects of 2,4-dichloro-3-nitro-benzoic acid is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By modifying the benzoic acid core with different substituents, researchers have been able to generate inhibitors that target specific kinases with high selectivity. The chlorine atoms provide handles for further chemical manipulation, allowing for the optimization of potency and selectivity.
Recent studies have also highlighted the utility of 2,4-dichloro-3-nitro-benzoic acid in the development of probes for biochemical assays. The compound's ability to undergo selective reactions under controlled conditions makes it an ideal candidate for labeling biomolecules or monitoring enzymatic activity. For example, its derivatives have been used to track protein-protein interactions in cells, providing insights into complex signaling networks.
The pharmaceutical industry has been particularly keen on exploring the potential of 2,4-dichloro-3-nitro-benzoic acid as a precursor for drug candidates. Its structural features align well with many pharmacophores found in approved drugs, suggesting that derivatives may exhibit favorable pharmacokinetic properties. Additionally, computational modeling studies have shown that modifications to this core structure can enhance binding affinity to biological targets.
From a synthetic chemistry perspective, 2,4-dichloro-3-nitro-benzoic acid offers a rich platform for exploring new reaction pathways and methodologies. The combination of nitro and chloro groups allows for diverse transformations, including nucleophilic aromatic substitution (SNAr), reduction reactions, and metal-catalyzed cross-coupling reactions. These reactions enable chemists to construct increasingly complex molecules while maintaining control over regioselectivity and yield.
The environmental impact of using 2,4-dichloro-3-nitro-benzoic acid as an intermediate has also been examined. While its reactivity makes it a powerful tool in synthetic chemistry, careful consideration must be given to waste management and green chemistry principles. Efforts are underway to develop more sustainable synthetic routes that minimize hazardous byproducts and reduce energy consumption.
In conclusion,2,4-dichloro-3-nitro-benzoic acid (CAS No. 39053-42-4) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features enable the synthesis of diverse biologically active molecules, making it an indispensable tool for drug discovery efforts. As research continues to uncover new applications for this compound,2,4-dichloro-3-nitro-benzoic acid is poised to remain at the forefront of innovation in medicinal chemistry.
39053-42-4 (2,4-dichloro-3-nitro-benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)